![molecular formula C17H15N3O2S B2522612 (3-(1,2,4-Oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)(thiophen-3-yl)methanone CAS No. 2034374-33-7](/img/structure/B2522612.png)
(3-(1,2,4-Oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)(thiophen-3-yl)methanone
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Overview
Description
(3-(1,2,4-Oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)(thiophen-3-yl)methanone is a useful research compound. Its molecular formula is C17H15N3O2S and its molecular weight is 325.39. The purity is usually 95%.
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Scientific Research Applications
Structural Characterization and Theoretical Studies
Studies involving similar compounds, such as oxadiazoles and methanones, often focus on their synthesis, spectral characterization, and theoretical investigations, including density functional theory (DFT) calculations. These studies aim to understand the molecular structure, bonding characteristics, and reactivity of the compounds, which are crucial for designing materials with desired properties. For example, Shahana and Yardily (2020) conducted synthesis, spectral characterization, DFT, and docking studies on related compounds, providing insights into their structural properties and potential biological activities (Shahana & Yardily, 2020).
Biological Applications
Compounds containing oxadiazole moieties have been explored for their potential biological activities, including antibacterial and anticancer properties. Molecular docking studies are often employed to understand how these compounds interact with biological targets, which aids in the development of new therapeutic agents. For instance, the role of non-covalent interactions in the supramolecular architectures of oxadiazole derivatives has been investigated to understand their functional roles in biological systems (Sharma, Mohan, Gangwar, & Chopra, 2019).
Materials Science and Electrochemical Applications
Oxadiazoles and related compounds have also found applications in materials science, particularly in the development of electrochromic materials and polymers with specific electronic or optical properties. For example, Hu et al. (2013) investigated the electrochemical and electrochromic properties of novel polymers containing carbazole and phenyl-methanone units, highlighting their potential in electronic and optical devices (Hu, Zhang, Lv, Ouyang, Fu, & Zhang, 2013).
Antimicrobial and Antifungal Activities
The synthesis and characterization of new compounds with oxadiazole and methanone functionalities often include evaluations of their antimicrobial and antifungal activities. These studies contribute to the discovery of new agents that could be effective against various pathogens. For example, Rai et al. (2010) designed, synthesized, and characterized novel compounds for their in-vitro antibacterial activity, demonstrating the potential of these chemical structures in pharmaceutical applications (Rai, Narayanaswamy, Govender, Manuprasad, Shashikanth, & Arunachalam, 2010).
Mechanism of Action
Oxadiazoles
are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom . They have been reported to possess a broad spectrum of biological activity, including anti-inflammatory, anti-HIV, antibacterial, anticonvulsant activities, antimalarial, herbicidal, antianxiety, insecticidal, antitubercular, antiviral, antifungal, anti-HBV, anticancer, and analgesic properties .
Properties
IUPAC Name |
[3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl]-thiophen-3-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O2S/c21-17(13-6-7-23-10-13)20-8-14(12-4-2-1-3-5-12)15(9-20)16-18-11-22-19-16/h1-7,10-11,14-15H,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GABXNOQFSGMFGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1C(=O)C2=CSC=C2)C3=NOC=N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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